Cas no 25127-83-7 (rac-(1R,2S)-2-ethynylcycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-ethynylcycloheptan-1-ol
• CAS No: 25127-83-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 2842778
• PubChem ID: 12386487
• Update Time: 2023-11-27

rac-(1R,2S)-2-ethynylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Ethynylcycloheptan-1-ol
• (1R)-2alpha-Ethynylcycloheptane-1beta-ol
• rac-(1R,2S)-2-ethynylcycloheptan-1-ol

• Inchi： 1S/C9H14O/c1-2-8-6-4-3-5-7-9(8)10/h1,8-10H,3-7H2/t8-,9-/m1/s1
• InChI Key： XHVALGTUZARLIW-RKDXNWHRSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1C#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2